Cas no 853297-25-3 (Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)-
• CAS No: 853297-25-3
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 1840465
• PubChem ID: 57431457
• Update Time: 2025-08-05

Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)-
• 4-Dimethylaminomethyl-3-trifluoromethylphenylamine
• DB-122810
• SCHEMBL374610
• 853297-25-3
• EN300-383847
• 4-(dimethylamino-methyl)-3-trifluoromethyl-phenylamine
• 4-Dimethylaminomethyl-3-trifluoromethyl-phenylamine
• AKOS017560793
• CS-0459034
• 4-((dimethylamino)methyl)-3-(trifluoromethyl)aniline
• 4-(N,N-dimethylaminomethyl)-3-trifluoromethyl-phenyl-amine
• 4-(N,N-Dimethylamino-methyl)-3-trifluoromethyl-phenyl-amine
• A1-03311
• Z1436229850
• 4-[(dimethylamino)methyl]-3-(trifluoromethyl)aniline

• Inchi： 1S/C10H13F3N2/c1-15(2)6-7-3-4-8(14)5-9(7)10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key： YXLLDVNFADYJEI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN(C)C)N)(F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)-

Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- (CAS No. 853297-25-3): A Comprehensive Overview

Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)-, identified by its CAS number 853297-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzene ring substituted with an amino group at the 4-position, a dimethylamino group at the N1 position, and a trifluoromethyl group at the 2-position, exhibits unique structural and chemical properties that make it a promising candidate for various applications.

The structural configuration of Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- contributes to its distinct reactivity and potential biological activity. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the amino and dimethylamino groups introduce basicity and potential hydrogen bonding capabilities, which can be exploited in interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the trifluoromethyl moiety. This substituent is known to influence metabolic stability, binding affinity, and overall pharmacokinetic properties of molecules. Studies have shown that trifluoromethyl compounds often exhibit enhanced binding to biological receptors due to their ability to modulate electronic distributions and steric interactions. The specific arrangement of atoms in Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- positions it as a valuable scaffold for developing novel therapeutic agents.

The compound's amino group at the 4-position provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, this group can be coupled with carboxylic acid derivatives to form amides, or it can participate in condensation reactions to yield heterocyclic structures. Such modifications are crucial in drug discovery pipelines, where lead optimization often involves introducing new functional groups to enhance potency and selectivity.

Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- has also been studied in the context of its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for constructing pharmacophores that are relevant to various therapeutic areas. Researchers have explored its use in developing kinase inhibitors, antiviral agents, and even neuroactive compounds. The trifluoromethyl group's ability to enhance metabolic stability has made it particularly attractive for designing drugs with prolonged half-lives.

The synthesis of Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by amination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the trifluoromethyl group efficiently. The development of scalable synthetic methodologies is essential for industrial applications where cost-effectiveness and reproducibility are paramount.

The compound's behavior in biological systems has been a focus of recent research efforts. Preclinical studies have investigated its interaction with enzymes and receptors relevant to human health. These studies aim to identify potential therapeutic benefits while assessing any adverse effects that might arise from its use. The dimethylamino group's ability to form stable complexes with acidic residues in proteins suggests that this compound could interact with a wide range of biological targets.

The field of medicinal chemistry continues to evolve with advancements in computational modeling and high-throughput screening techniques. These tools have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- before they are synthesized in the lab. Such predictive capabilities significantly reduce the time and resources required for drug development by allowing for rapid screening of large libraries of compounds.

In conclusion, Benzenemethanamine, 4-amino-N,N-dimethyl-2-(trifluoromethyl)- (CAS No. 853297-25-3) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for further exploration in drug design and development. As research progresses, this compound is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents that address unmet medical needs.